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Compound of Interest

Compound Name: 2,4,5-Trifluoroaniline

Cat. No.: B1295084 Get Quote

An In-depth Technical Guide to the Synthesis of 2,4,5-Trifluoroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the primary synthetic pathways for 2,4,5-
Trifluoroaniline, a key intermediate in the pharmaceutical and agrochemical industries. The

document outlines the core chemical reactions, presents quantitative data for key steps, and

provides detailed experimental protocols.

Introduction
2,4,5-Trifluoroaniline (CAS: 367-34-0) is a substituted aniline derivative that serves as a

crucial building block in the synthesis of various complex organic molecules. Its trifluorinated

phenyl ring imparts unique electronic properties and metabolic stability to target compounds,

making it a valuable synthon in drug discovery and the development of novel agrochemicals.

This guide focuses on a prevalent and well-documented synthetic route commencing from 2,4-

dichlorofluorobenzene.

Core Synthesis Pathway: From 2,4-
Dichlorofluorobenzene
A common and industrially relevant pathway to 2,4,5-Trifluoroaniline involves a three-step

sequence starting from 2,4-dichlorofluorobenzene. This process includes nitration, followed by

a nucleophilic aromatic substitution (fluorination), and concludes with the reduction of a nitro

group to the target aniline.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

To cite this document: BenchChem. [synthesis pathways for 2,4,5-Trifluoroaniline].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295084#synthesis-pathways-for-2-4-5-
trifluoroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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